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Compound of Interest

Compound Name: Belladonnine, beta-

CAS No.: 6696-63-5

Cat. No.: B1602880

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-belladonnine is a naturally occurring tropane alkaloid found in plants of the Solanaceae

family, most notably Atropa belladonna. As a significant constituent of belladonna extracts,

understanding its chemical properties is crucial for research into its pharmacological effects, for

the development of analytical methods for its detection and quantification, and for its potential

as a precursor in the synthesis of novel therapeutic agents. This document provides a

comprehensive overview of the known chemical properties of beta-belladonnine, detailed

experimental protocols for its analysis, and a visualization of a typical analytical workflow.

Chemical and Physical Properties
Beta-belladonnine is a dimeric ester composed of two tropine molecules linked by a derivative

of phenylacetic acid. Its complex structure dictates its physicochemical properties. While some

properties have been well-characterized, others, such as a precise melting and boiling point for

the isolated beta-isomer, are not definitively reported in the literature, likely due to its tendency
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to be present in a mixture with its isomers and its potential for decomposition at elevated

temperatures.

Data Presentation
The following tables summarize the key quantitative data for beta-belladonnine.

Table 1: General Chemical Properties of Beta-Belladonnine

Property Value Source(s)

CAS Number 6696-63-5 [1][2][3][4]

Molecular Formula C₃₄H₄₂N₂O₄ [2][4]

Appearance Powder [1][3]

Purity (Commercially Available) >98% [1][3]

Source
Atropa belladonna L. and other

Solanaceae species

Table 2: Molecular and Spectroscopic Data for Beta-Belladonnine

Property Value Source(s)

Molecular Weight 542.72 g/mol [1]

IUPAC Name

bis[(1R,5S)-8-methyl-8-

azabicyclo[3.2.1]octan-3-yl]

(1R,4R)-4-phenyl-2,3-dihydro-

1H-naphthalene-1,4-

dicarboxylate

[2][3]

Mass Spectrometry

Precursor Type: [M+H]⁺, m/z:

543.322 (as part of belladonna

total alkaloids)

Spectroscopic Identification
HPLC, MS, NMR, CE-ESI-

TOF-MS
[1][5]
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Table 3: Physicochemical Properties of Beta-Belladonnine
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Property Value/Description Source(s)

Melting Point

A melting point of 129 °C is

reported for "belladonnine,"

which may be a mixture of

isomers. A definitive value for

pure beta-belladonnine is not

available.

Boiling Point
Not reported; likely

decomposes before boiling.

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

Sparingly soluble in water and

petroleum ether. Soluble in

alcohol and benzene.

[1]

pKa (Estimated)

The pKa is estimated to be in

the range of 8.5 - 10.0. This

estimation is based on the pKa

values of structurally related

tropane alkaloids such as

cocaine (8.61), atropine (9.85

for the tertiary amine), and

tropine (9.7).[1][6][7] The

basicity of beta-belladonnine is

attributed to the nitrogen

atoms within the two tropane

ring systems.

Stability

Commercial sources

recommend storing in a

sealed, cool, and dry condition,

away from light. Stock

solutions can be stored at

-20°C for several months.[3]
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Experimental Protocols
The following are detailed methodologies for key experiments related to the extraction,

isolation, and analysis of tropane alkaloids like beta-belladonnine from plant material.

Protocol for Extraction and Isolation of Tropane
Alkaloids
This protocol is adapted from established methods for the extraction of tropane alkaloids from

plant sources.

1. Sample Preparation:

Dry the plant material (e.g., leaves of Atropa belladonna) at room temperature or in an oven
at a temperature not exceeding 40°C to prevent degradation of the alkaloids.
Grind the dried plant material to a fine powder to increase the surface area for extraction.

2. Extraction:

Macerate the powdered plant material in a solvent mixture of chloroform:methanol:25%
ammonia (15:5:1 v/v/v).
Use an ultrasonic bath to aid in the disruption of plant cells and enhance extraction
efficiency.
After extraction, filter the mixture to separate the plant debris from the liquid extract.

3. Acid-Base Extraction for Purification:

Evaporate the solvent from the filtrate to obtain a crude extract.
Redissolve the crude extract in a dilute acidic solution (e.g., 1% sulfuric acid). This will
protonate the basic alkaloids, making them soluble in the aqueous phase.
Wash the acidic solution with a nonpolar solvent (e.g., hexane) to remove non-alkaloidal
lipids and pigments.
Make the aqueous solution alkaline by adding a base (e.g., concentrated ammonia solution)
to deprotonate the alkaloids, causing them to precipitate or become soluble in an organic
solvent.
Extract the alkaloids from the alkaline aqueous solution using an organic solvent such as
chloroform or dichloromethane.
Repeat the extraction several times to ensure complete recovery.
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4. Final Isolation:

Combine the organic extracts and dry them over anhydrous sodium sulfate.
Evaporate the solvent to yield the purified total alkaloid extract.
Further separation of individual alkaloids like beta-belladonnine can be achieved using
chromatographic techniques such as column chromatography or preparative HPLC.

Protocol for HPLC Analysis of Tropane Alkaloids
This protocol outlines a general method for the analytical separation and quantification of

tropane alkaloids using High-Performance Liquid Chromatography (HPLC).

1. Instrumentation and Columns:

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,
and a UV-Vis or mass spectrometry (MS) detector.
Column: A C18 reversed-phase column is commonly used.

2. Mobile Phase and Elution:

Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., phosphate buffer or
ammonium acetate) is typically used. The exact ratio and pH should be optimized for the
specific separation.
Elution: Isocratic or gradient elution can be employed. Gradient elution is often preferred for
complex mixtures of alkaloids.

3. Sample and Standard Preparation:

Sample Preparation: Dissolve the purified alkaloid extract in the mobile phase or a
compatible solvent. Filter the sample through a 0.45 µm syringe filter before injection.
Standard Preparation: Prepare a series of standard solutions of known concentrations of
beta-belladonnine (if available as a pure standard) in the same solvent as the sample.

4. Chromatographic Conditions:

Flow Rate: Typically 0.5 - 1.5 mL/min.
Column Temperature: Maintained at a constant temperature (e.g., 25-30°C) to ensure
reproducibility.
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Injection Volume: Typically 10-20 µL.
Detection: UV detection at a wavelength where tropane alkaloids exhibit absorbance (e.g.,
around 210-220 nm), or MS detection for higher sensitivity and specificity.

5. Data Analysis:

Identify the peak corresponding to beta-belladonnine by comparing its retention time with
that of the standard.
Construct a calibration curve by plotting the peak area of the standards against their
concentrations.
Quantify the amount of beta-belladonnine in the sample by interpolating its peak area on the
calibration curve.

Mandatory Visualization
The following diagram illustrates a typical experimental workflow for the extraction and analysis

of tropane alkaloids from a plant source.
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Caption: Workflow for Tropane Alkaloid Extraction and Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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